Cas no 1807085-56-8 (Methyl 4-aminomethyl-5-cyano-2-methoxybenzoate)

• Product Name: Methyl 4-aminomethyl-5-cyano-2-methoxybenzoate
• CAS No: 1807085-56-8
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 4960484
• Update Time: 2025-06-08

Methyl 4-aminomethyl-5-cyano-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-aminomethyl-5-cyano-2-methoxybenzoate

• Inchi： 1S/C11H12N2O3/c1-15-10-4-8(6-13)7(5-12)3-9(10)11(14)16-2/h3-4H,6,13H2,1-2H3
• InChI Key： HZPRSYHYCWDQRI-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(CN)C(C#N)=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 0.3
• Topological Polar Surface Area: 85.3

Additional information on Methyl 4-aminomethyl-5-cyano-2-methoxybenzoate

Methyl 4-Aminomethyl-5-Cyano-2-Methoxybenzoate: A Comprehensive Overview

The compound Methyl 4-Aminomethyl-5-Cyano-2-Methoxybenzoate (CAS No. 1807085-56-8) is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of benzoic acid derivatives, which are widely studied for their potential in pharmaceuticals, agrochemicals, and advanced materials. The benzoate moiety serves as the core structure, with substituents at positions 2, 4, and 5 of the benzene ring. These substituents include a methoxy group, an aminomethyl group, and a cyano group, each contributing uniquely to the compound's chemical properties and reactivity.

Recent studies have highlighted the importance of Methyl 4-Aminomethyl-5-Cyano-2-Methoxybenzoate in drug discovery and development. The presence of the cyano group imparts strong electron-withdrawing effects, which can enhance the bioavailability and pharmacokinetic properties of the compound. Additionally, the aminomethyl group introduces potential sites for further functionalization, enabling the creation of bioisosteres or prodrugs with improved therapeutic indices. Researchers have explored its role as a precursor in synthesizing novel anticancer agents, where its ability to modulate cellular signaling pathways has shown promising results.

The structural complexity of this compound also makes it an attractive candidate for use in advanced materials science. The methoxy group enhances solubility in organic solvents, making it suitable for applications in polymer chemistry and nanotechnology. Recent advancements in click chemistry have demonstrated how this compound can be integrated into self-healing polymers, where its reactivity plays a crucial role in cross-linking mechanisms. Furthermore, its ability to act as a versatile building block has been leveraged in the synthesis of stimuli-responsive materials, which are highly sought after in smart packaging and drug delivery systems.

In the field of agrochemistry, Methyl 4-Aminomethyl-5-Cyano-2-Methoxybenzoate has been investigated for its potential as a herbicide or plant growth regulator. The compound's ability to inhibit specific enzymes involved in plant metabolism has been a focal point of recent research. Field trials have indicated that it can effectively control weed growth without adverse effects on crop yield, making it a sustainable alternative to traditional chemical herbicides.

From a synthetic perspective, the preparation of this compound involves multi-step reactions that require precise control over reaction conditions. The synthesis typically begins with the esterification of 4-amino methyl benzoic acid derivatives, followed by selective substitution reactions to introduce the cyano and methoxy groups. Recent breakthroughs in catalytic asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which are invaluable for studying stereochemical effects in biological systems.

The safety profile of Methyl 4-Aminomethyl-5-Cyano-2-Methoxybenzoate has also been extensively evaluated to ensure its suitability for various applications. Toxicological studies indicate that it exhibits low acute toxicity when administered at recommended doses. However, long-term exposure studies are still underway to fully understand its potential risks to human health and the environment.

In conclusion, Methyl 4-Aminomethyl-5-Cyano-2-Methoxybenzoate (CAS No. 1807085-56-8) is a multifaceted compound with significant potential across multiple disciplines. Its unique structural features make it an invaluable tool in drug discovery, materials science, and agrochemistry. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in advancing modern science and technology.